Cas no 2538-87-6 (p-Coumaraldehyde)
p-Coumaraldehyde structure
Product Name:p-Coumaraldehyde
CAS No:2538-87-6
MF:C9H8O2
MW:148.158622741699
MDL:MFCD00599378
CID:1034125
PubChem ID:641301
Update Time:2024-10-30
p-Coumaraldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Hydroxyphenyl)acrylaldehyde
- p-Coumaraldehyde
- (E)-3-(4-hydroxyphenyl)prop-2-enal
- 4-HYDROXYLCINNAMALDEHYDE
- p-Coumaroyl aldehyde
- p-Hydroxycinnamaldehyde
- 4-hydroxycinnamaldehyde
- 4-Hydroxycinnamyl aldehyde
- p-coumaryl aldehyde
- COUMARALDEHYDE
- (E)-3-(4-hydroxyphenyl)-2-propenal
- (2E)-3-(4-hydroxyphenyl)acrylaldehyde
- trans-p-Hydroxycinnamaldehyde
- (2E)-3-(4-hydroxyphenyl)prop-2-enal
- (E)-3-(4-Hydroxyphenyl)acrylaldehyde
- 2-propenal, 3-(4-hydroxyphenyl)-, (2E)-
- 3-(4-hydroxyphenyl)prop-2-enal
- 4-coumaraldehyde
- (E)-4-coumaraldehyd
- O10873
- trans-4-hydroxycinnamaldehyde
- NCGC00095729-01
- AS-50095
- bmse010084
- A817838
- SPECTRUM231070
- 2538-87-6
- 20711-53-9
- DTXSID001314202
- MFCD00599378
- InChI=1/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1
- CS-0188261
- 4-hydroxy cinnamaldehyde
- CHEBI:28353
- SCHEMBL196960
- AKOS006271961
- Q27103652
- bmse000611
- AMY5023
- C05608
- CHEMBL431836
- J-510715
- SCHEMBL197453
- (E)-4-coumaraldehyde
- CCG-39470
- trans-p-Coumaraldehyde
- MCC6940
- p-hydroxylcinnamaldehyde
- Spectrum2_001963
- CHEBI:181650
- DTXSID201313650
- AKOS017404930
- SPBio_002085
- 2-Propenal, 3-(4-hydroxyphenyl)-
- 3-(4-Hydroxyphenyl)-2-propenal; (E)-form
- ConMedNP.3006
- DB-131165
-
- MDL: MFCD00599378
- Inchi: 1S/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1+
- InChI Key: CJXMVKYNVIGQBS-OWOJBTEDSA-N
- SMILES: OC1C=CC(/C=C/C=O)=CC=1
Computed Properties
- Exact Mass: 148.052429494g/mol
- Monoisotopic Mass: 148.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 140 ºC
- Boiling Point: 309.4±17.0 ºC (760 Torr),
- Flash Point: 130.9±13.5 ºC,
- Solubility: Slightly soluble (5.8 g/l) (25 º C),
p-Coumaraldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS764-100mg |
p-Coumaraldehyde |
2538-87-6 | 95+% | 100mg |
¥976.0 | 2022-09-28 | |
| Alichem | A019122306-5g |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 5g |
$1210.99 | 2023-09-02 | |
| Alichem | A019122306-10g |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 10g |
$1650.33 | 2023-09-02 | |
| Alichem | A019122306-25g |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 25g |
$2778.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZS764-50mg |
p-Coumaraldehyde |
2538-87-6 | 95+% | 50mg |
¥499.0 | 2022-09-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD252731-100mg |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 100mg |
¥595.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD252731-250mg |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 250mg |
¥1150.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD252731-1g |
3-(4-Hydroxyphenyl)acrylaldehyde |
2538-87-6 | 95% | 1g |
¥2925.0 | 2022-03-01 | |
| abcr | AB484951-100 mg |
3-(4-Hydroxyphenyl)acrylaldehyde; . |
2538-87-6 | 100MG |
€160.50 | 2022-07-29 | ||
| abcr | AB484951-250 mg |
3-(4-Hydroxyphenyl)acrylaldehyde; . |
2538-87-6 | 250MG |
€279.00 | 2022-07-29 |
p-Coumaraldehyde Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2538-87-6 (p-Coumaraldehyde) Related Products
- 24680-50-0(trans-p-Methoxycinnamaldehyde)
- 1963-36-6(4-Methoxycinnamaldehyde)
- 15058-36-3(Phenol,4,4'-(1E)-1,2-ethenediylbis-)
- 6554-98-9(4-Styrylphenol)
- 3541-42-2(2-Hydroxycinnamaldehyde)
- 3839-46-1(Phenol,4-(2-phenylethenyl)-)
- 20711-53-9((E)-3-(4-Hydroxyphenyl)acrylaldehyde)
- 68149-78-0(2-Propenal, 3-(3,4-dihydroxyphenyl)-)
- 89386-90-3(2-Propenal, 3-(4-hydroxy-1-naphthalenyl)-, (E)-)
- 60125-23-7(2-Hydroxycinnamaldehyde)
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